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Compound of Interest

Compound Name: Ban orl 24

Cat. No.: B2611640 Get Quote

Essential Safety Protocols for Handling BAN ORL 24
Disclaimer: The following guidance is based on the available information for BAN ORL 24
(hydrochloride), a potent nociceptin receptor antagonist, and established best practices for

handling potent chemical compounds in a laboratory setting.[1][2][3] This guide should be

adapted based on a thorough, activity-specific risk assessment. It is intended for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment.

BAN ORL 24 is a potent and selective antagonist of the nociceptin (NOP) receptor.[2][3] As

with any potent compound, a multi-layered approach to safety is critical to minimize exposure.
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Property Value

Formal Name

1-(phenylmethyl)-N-[3-(spiro[isobenzofuran-

1(3H),4′-piperidin]-1′-yl)propyl]-2-

pyrrolidinecarboxamide, dihydrochloride

CAS Number 1401463-54-4

Molecular Formula C₂₇H₃₅N₃O₂ • 2HCl

Molecular Weight 506.5 g/mol

Appearance A solid

Solubility Soluble in DMSO and water

Storage Store at -20°C

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure risk. The required level of

protection depends on the specific task and the scale of the operation.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes• Nitrile

gloves

Handling of Powders/Solids

• Chemical splash goggles or

face shield• Chemical-resistant

lab coat or coveralls• Double-

gloving (e.g., nitrile)•

Respiratory protection (e.g.,

N95 respirator or powered air-

purifying respirator (PAPR),

based on risk assessment)

• Chemical-resistant apron•

Head covering

Handling of Liquids/Solutions

• Chemical splash goggles or

face shield• Chemical-resistant

gloves (e.g., nitrile)• Chemical-

resistant apron over lab coat

• Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

• Chemical splash goggles or

face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron

• Respirator (if aerosols or

vapors are generated)

Operational and Disposal Plans
A clear and concise plan for handling and disposal is essential to prevent contamination and

ensure safety.

Experimental Protocols: Handling Procedures
Preparation:

Designate a specific handling area, such as a certified chemical fume hood.
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Ensure proper ventilation and verify fume hood functionality.

Assemble all necessary equipment, including PPE, before starting work.

Minimize the quantity of the compound to be handled.

Review the Safety Data Sheet (SDS) if available.

Handling:

Always wear the appropriate PPE as outlined in the table above.

When weighing the solid, perform this task within the fume hood, using a disposable weigh

boat.

When preparing solutions, add the solvent to the compound slowly to prevent splashing.

Conduct all manipulations of the compound within the designated handling area.

Post-Handling:

Decontaminate all work surfaces with an appropriate cleaning agent.

Decontaminate all reusable equipment according to established laboratory procedures.

Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.

Dispose of single-use PPE in the designated hazardous waste container.

Emergency Procedures: Spill and Exposure
Minor Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with a suitable absorbent material.

Collect the contaminated material into a designated hazardous waste container.
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Decontaminate the area with a suitable cleaning agent.

Major Spill (outside a fume hood):

Evacuate the area immediately.

Alert others and prevent entry to the area.

Contact the institution's environmental health and safety (EHS) office.

Skin Exposure:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek immediate medical attention.

Eye Exposure:

Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

Disposal Plan
All waste materials containing BAN ORL 24 must be treated as hazardous waste.

Waste Segregation:

Separate waste into categories: solid waste (e.g., contaminated gloves, weigh boats),

liquid waste (e.g., unused solutions), and sharps.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name. Do not use abbreviations.
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Storage:

Store hazardous waste in compatible, sealed containers in a designated satellite

accumulation area.

Ensure acids and bases are stored separately.

Disposal:

Arrange for professional disposal through your institution's EHS office.

Do not dispose of BAN ORL 24 down the drain. High-temperature incineration is often the

recommended disposal method for potent pharmaceutical compounds.

Empty containers that held the compound must be triple-rinsed with a suitable solvent; the

rinsate must be collected as hazardous waste. After rinsing, deface the label before

disposing of the container.

Visualized Workflows
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// Minor Spill Path minor_spill_actions [label="Alert Others in Area\nDon Appropriate PPE\nUse

Spill Kit to Absorb\nCollect as Hazardous Waste\nDecontaminate Area", shape=rectangle,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; location_check -> minor_spill_actions [label="Yes

(Minor Spill)"];

// Major Spill Path major_spill_actions [label="EVACUATE AREA\nPrevent Entry\nAlert

Others\nContact EHS", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"];

location_check -> major_spill_actions [label="No (Major Spill)"];

end_minor [label="Resume Work After\nDecontamination", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"]; end_major [label="Await EHS Arrival", shape=ellipse,

fillcolor="#5F6368", fontcolor="#FFFFFF"];

minor_spill_actions -> end_minor; major_spill_actions -> end_major; } dot Caption: Emergency

Response Workflow for a BAN ORL 24 Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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